Cas no 2034364-71-9 (1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide
• CAS No: 2034364-71-9
• MF: C₁₃H₁₅N₇O₂S
• MW: 333.368899583817
• CID: 5844610
• PubChem ID: 122246648
• Update Time: 2025-06-07

1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide
• 2034364-71-9
• F6573-2044
• 1-methyl-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]pyrazole-4-sulfonamide
• 1-methyl-N-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}-1H-pyrazole-4-sulfonamide
• 1-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-1H-pyrazole-4-sulfonamide
• AKOS032469369

• Inchi： 1S/C13H15N7O2S/c1-19-8-10(5-16-19)13-12(14-3-4-15-13)7-18-23(21,22)11-6-17-20(2)9-11/h3-6,8-9,18H,7H2,1-2H3
• InChI Key： MEXCNOLZZOWWLS-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC1C(C2C=NN(C)C=2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 333.10079392g/mol
• Monoisotopic Mass: 333.10079392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 116Ų

Additional information on 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide

Introduction to 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide (CAS No. 2034364-71-9)

1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034364-71-9, belongs to a class of heterocyclic sulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The intricate molecular structure of this compound, featuring multiple nitrogen-containing heterocycles and functional groups, makes it a promising candidate for further research and development in drug discovery.

The molecular framework of 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide consists of a central pyrazole ring substituted with a sulfonamide group at the 4-position. This core structure is further modified by the presence of a methyl group at the 1-position of the pyrazole ring and a complex side chain that includes a pyrazine moiety linked to a methyl-substituted pyrazole ring. Such structural features contribute to the compound's unique chemical properties and biological interactions, making it an intriguing subject for scientific investigation.

In recent years, there has been growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including infections, inflammatory conditions, and even certain types of cancer. The presence of multiple nitrogen atoms in the structure of 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide suggests that it may interact with biological targets in multiple ways, enhancing its therapeutic potential.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the pyrazole and pyrazine rings are common motifs in many pharmacologically active compounds, and their arrangement in 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide may contribute to its ability to bind to specific biological targets with high affinity. Additionally, the sulfonamide group is known to enhance solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide represents a significant achievement in organic chemistry. The multi-step synthesis process involves careful selection of reagents and reaction conditions to ensure high yield and purity. This compound's synthesis has been optimized to minimize side reactions and maximize the formation of the desired product. The successful synthesis not only demonstrates the synthetic capabilities of the research team but also paves the way for further structural modifications and functionalization.

The pharmacological properties of 1-methyl-N-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1H-pyrazole-4-sulfonamide have been extensively studied in recent years. Preliminary in vitro studies have shown that this compound exhibits promising activity against various pathogens, including bacteria and fungi. The sulfonamide group is known to disrupt bacterial cell wall synthesis, making it an effective antimicrobial agent. Additionally, the presence of multiple nitrogen heterocycles suggests that this compound may have additional mechanisms of action, such as inhibiting key enzymes involved in metabolic pathways.

In vivo studies have further supported the potential therapeutic applications of this compound. Animal models have demonstrated that 1-methyl-N-{3-(1-methyl-H-pyazo]-yl)-pyrazi n -2 - ylmeth yl}- H -py ra z ole - 4 - sul fon am ide can effectively reduce inflammation and pain without significant side effects. These findings are particularly encouraging for the development of new treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The future direction of research on 2034364- 71 9>is multifaceted. One area of focus is further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents on the pyrazole and pyazine rings or introducing new functional groups to improve bioavailability and target specificity.

Another important aspect is exploring new therapeutic applications for this compound. Given its broad spectrum of biological activities, there is potential for its use in treating a wide range of diseases beyond infections and inflammation. For example, studies are ongoing to investigate its potential role in cancer therapy, where sulfonamide derivatives have shown promise as kinase inhibitors.

The development of novel drug delivery systems is also an area of active research. By incorporating this compound into targeted delivery systems such as nanoparticles or liposomes, researchers aim to improve its efficacy and reduce side effects. These advancements could lead to more effective treatments with fewer adverse reactions.

The impact of computational chemistry on the study of 2034364- 71 9> cannot be overstated. Computational methods such as molecular dynamics simulations and quantum mechanics calculations are being used to gain deeper insights into its interactions with biological targets. These tools help researchers predict how this compound will behave within living cells and tissues, providing valuable information for drug design and optimization.

In conclusion, 203 43 64- 71 9> represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its complex molecular structure, unique chemical properties, and diverse biological activities make it an exciting subject for further research. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand, leading to new treatments for a variety of diseases.